Cas no 1150164-17-2 (Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate)

• Product name: Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate
• CAS No: 1150164-17-2
• MF: C₁₃H₁₁N₄O₂F
• MW: 274.25044
• MDL: MFCD09835735
• CID: 856809
• PubChem ID: 46739247

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
• ETHYL 5-AMINO-4-CYANO-1-(3-FLUOROPHENYL)PYRAZOLE-3-CARBOXYLATE
• 1150164-17-2
• Ethyl5-amino-4-cyano-1-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
• AKOS015854690
• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-(3-fluorophenyl)-, ethyl ester
• DTXSID80674869
• MFCD09835735
• DB-351593
• CS-0211686
• BS-19360
• Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate

• MDL： MFCD09835735
• Inchi： InChI=1S/C13H11FN4O2/c1-2-20-13(19)11-10(7-15)12(16)18(17-11)9-5-3-4-8(14)6-9/h3-6H,2,16H2,1H3
• InChI Key： BXGKXBXCUWTBQD-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NN(C2=CC=CC(=C2)F)C(=C1C#N)N

Computed Properties

• Exact Mass: 274.08700
• Monoisotopic Mass: 274.08660377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 93.93000
• LogP: 2.22318

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Security Information

Ethyl 5-Amino-4-cyano-1-(3-fluorophenyl)pyrazole-3-carboxylate Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%